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Compound of Interest

Compound Name: 2-Chloro-5-fluoro-3-methylphenol

CAS No.: 1805455-85-9

Cat. No.: B2820375

Get Quote

An In-Depth Technical Guide to 2-Chloro-5-fluoro-3-methylphenol (CAS: 1805455-85-9) for

Advanced Research and Development

Abstract
This technical guide provides a comprehensive overview of 2-Chloro-5-fluoro-3-
methylphenol, a halogenated aromatic compound of significant interest to the chemical

synthesis and drug discovery sectors. As a functionalized phenol, it serves as a valuable

building block for constructing more complex molecular architectures. This document

delineates its fundamental chemical structure, formula, and physicochemical properties. It

further presents a robust, proposed synthetic route, outlines expected analytical

characterization data, and explores its potential applications in medicinal chemistry. Safety

protocols and handling procedures, derived from data on structurally analogous compounds,

are also detailed to ensure safe laboratory practice. This guide is intended for researchers,

chemists, and drug development professionals seeking to leverage this compound in their

research and development pipelines.
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Molecular Overview and Physicochemical
Properties
2-Chloro-5-fluoro-3-methylphenol is a substituted aromatic ring belonging to the family of

halogenated phenols. The unique arrangement of chloro, fluoro, and methyl groups on the

phenol scaffold imparts specific electronic and steric properties, making it a desirable

intermediate in organic synthesis.

Chemical Structure and Formula
The molecule consists of a benzene ring substituted with a hydroxyl group (-OH), a chlorine

atom (-Cl), a fluorine atom (-F), and a methyl group (-CH₃).

Molecular Formula: C₇H₆ClFO[1][2]

Systematic IUPAC Name: 2-Chloro-5-fluoro-3-methylphenol

Smiles: OC1=CC(F)=CC(C)=C1Cl[1]

InChI Key: InChI=1S/C7H6ClFO/c1-4-5(7(9)10)2-6(8)3-4/h2-3,10H,1H3

Figure 1: 2D Chemical Structure of 2-Chloro-5-fluoro-3-methylphenol

Caption: Chemical structure of 2-Chloro-5-fluoro-3-methylphenol.

Key Identifiers and Properties
The following table summarizes the essential identifiers and computed physicochemical

properties for this compound.
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Property Value Source

CAS Number 1805455-85-9 [1][2]

Molecular Weight 160.57 g/mol [1][2]

Topological Polar Surface Area

(TPSA)
20.23 Å² [1]

logP (Octanol-Water Partition

Coeff.)
2.49312 [1]

Hydrogen Bond Donors 1 [1]

Hydrogen Bond Acceptors 1 [1]

Purity Typically ≥97% [1][2]

Storage Conditions
2-8°C, sealed in a dry

environment
[1]

Proposed Synthetic Pathway and Rationale
While specific, peer-reviewed synthesis protocols for 2-Chloro-5-fluoro-3-methylphenol are

not widely published, a logical and robust synthetic route can be designed based on well-

established organohalogen chemistry principles. The following proposed pathway utilizes

commercially available starting materials and reliable, high-yielding reactions common in

process chemistry.

Retrosynthetic Analysis
The causality behind this synthetic design begins with a retrosynthetic analysis, which

deconstructs the target molecule into simpler, more readily available precursors. The primary

disconnection strategy focuses on the phenol group, which can be reliably installed from an

aniline via a diazonium salt intermediate (Sandmeyer-type reaction).

Target Molecule
2-Chloro-5-fluoro-3-methylphenolIntermediate Diazonium Salt

[Hydrolysis]Key Intermediate
2-Chloro-5-fluoro-3-methylaniline

[Diazotization]Starting Material
5-Fluoro-3-methylaniline

[Chlorination]
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Caption: Retrosynthetic analysis of 2-Chloro-5-fluoro-3-methylphenol.

Proposed Step-by-Step Synthesis Protocol
This protocol is a self-validating system; successful isolation and characterization of the

product in each step confirms the efficacy of the previous transformation before proceeding.

Step 1: Ortho-Chlorination of 5-Fluoro-3-methylaniline

Rationale: The directing effects of the amine (ortho-, para-directing and activating) and the

fluorine (ortho-, para-directing and deactivating) are considered. The position ortho to the

powerful activating amine group is the most likely site for electrophilic chlorination. N-

Chlorosuccinimide (NCS) is chosen as a mild and selective chlorinating agent to minimize

side reactions.

Methodology:

Dissolve 5-Fluoro-3-methylaniline (1.0 eq) in a suitable solvent such as acetonitrile or

dichloromethane in a round-bottom flask.

Cool the mixture to 0°C in an ice bath.

Add N-Chlorosuccinimide (NCS) (1.05 eq) portion-wise over 30 minutes, maintaining the

temperature below 5°C.

Allow the reaction to warm to room temperature and stir for 4-6 hours. Monitor progress by

TLC or LC-MS.

Upon completion, quench the reaction with a saturated aqueous solution of sodium

thiosulfate.

Extract the product with ethyl acetate (3x). Combine the organic layers, wash with brine,

dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

Purify the crude product, 2-Chloro-5-fluoro-3-methylaniline, by column chromatography.
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Step 2: Diazotization and Hydrolysis to form 2-Chloro-5-fluoro-3-methylphenol

Rationale: The Sandmeyer reaction is a classic and highly reliable method for converting an

aryl amine into a variety of functional groups. Here, the aniline is converted to a diazonium

salt, which is subsequently hydrolyzed in situ to the desired phenol. This two-step, one-pot

procedure is efficient for this type of transformation.

Methodology:

Prepare a solution of aqueous sulfuric acid (e.g., 2 M).

Add the purified 2-Chloro-5-fluoro-3-methylaniline (1.0 eq) to the acid solution and cool to

0-5°C with vigorous stirring.

In a separate beaker, dissolve sodium nitrite (NaNO₂) (1.1 eq) in a minimal amount of cold

water.

Add the sodium nitrite solution dropwise to the aniline suspension, ensuring the

temperature remains below 5°C. A color change or clarification of the solution indicates the

formation of the diazonium salt. Stir for an additional 30 minutes at this temperature.

To facilitate hydrolysis, slowly add the diazonium salt solution to a pre-heated solution of

aqueous sulfuric acid (e.g., 50% v/v) containing a catalytic amount of copper(II) sulfate at

approximately 100-110°C. Vigorous nitrogen evolution will be observed.

After the addition is complete, maintain the heat for 1 hour to ensure complete hydrolysis.

Cool the reaction mixture to room temperature and extract the phenolic product with a

suitable solvent like diethyl ether or ethyl acetate (3x).

Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and

concentrate under reduced pressure to yield the crude 2-Chloro-5-fluoro-3-
methylphenol. Final purification can be achieved via distillation or column

chromatography.

Analytical Characterization
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Structural confirmation and purity assessment are critical. The following techniques are

standard for characterizing the final product. The data presented are predicted values based on

the known effects of the substituents on the phenol ring.

Technique Expected Observations

¹H NMR

- A singlet for the phenolic -OH proton (broad,

chemical shift variable).- Two aromatic protons

appearing as doublets or doublet of doublets,

with coupling constants influenced by both the

Cl and F atoms.- A singlet for the methyl (-CH₃)

protons around 2.2-2.4 ppm.

¹³C NMR

- Approximately 7 distinct carbon signals.- The

carbon bearing the fluorine will show a large C-F

coupling constant.- Chemical shifts will be

characteristic for substituted aromatic carbons,

with the C-OH carbon being the most downfield

(around 150-160 ppm).

Mass Spec. (EI)

- A molecular ion peak (M⁺) at m/z ≈ 160.- A

characteristic M+2 peak at m/z ≈ 162 with an

intensity of about one-third of the M⁺ peak,

confirming the presence of one chlorine atom.

IR Spectroscopy

- A broad absorption band around 3200-3500

cm⁻¹ for the O-H stretch.- Sharp peaks in the

1400-1600 cm⁻¹ region for aromatic C=C

stretching.- A strong C-F stretching band around

1100-1250 cm⁻¹.- A C-Cl stretching band in the

600-800 cm⁻¹ region.

Quality Control and Verification Workflow
A rigorous quality control workflow ensures the identity, purity, and consistency of the

synthesized compound, which is paramount for its use in drug discovery and development.

Caption: Standard workflow for the quality control of synthesized intermediates.
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Applications in Drug Discovery and Medicinal
Chemistry
Halogenated phenols are prevalent motifs in medicinal chemistry. The specific combination of

chlorine, fluorine, and a methyl group in 2-Chloro-5-fluoro-3-methylphenol offers a unique set

of properties for drug design.

Fluorine's Role: The inclusion of a fluorine atom can enhance metabolic stability by blocking

sites susceptible to oxidative metabolism.[3] It can also increase binding affinity to target

proteins through favorable electrostatic interactions and modulate the pKa of the phenolic

hydroxyl group.

Chlorine's Contribution: The chlorine atom adds lipophilicity, which can improve membrane

permeability. It can also engage in halogen bonding, a specific and directional non-covalent

interaction that can be exploited for potent and selective binding to biological targets.[4]

As a Building Block: This compound is an ideal starting point or "building block" for creating

libraries of more complex molecules. The hydroxyl group serves as a versatile chemical

handle for various reactions. Halogenated heterocyclic compounds, which can be

synthesized from intermediates like this, are of significant importance in the pharmaceutical

and agrochemical sectors.[5]

Potential Derivatization Pathways
The phenolic hydroxyl group is a prime site for modification to explore structure-activity

relationships (SAR). A library of derivatives can be rapidly synthesized for screening against

biological targets.

Derivatization Reactions

2-Chloro-5-fluoro-3-methylphenol

O-Alkylation
(Williamson Ether Synthesis)

O-Acylation
(Ester Formation)

Aromatic Cross-Coupling
(e.g., Suzuki, Buchwald-Hartwig on an activated precursor)
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Caption: Key reaction pathways for creating derivative libraries.

Safety, Handling, and Storage
While a specific Safety Data Sheet (SDS) for 2-Chloro-5-fluoro-3-methylphenol is not widely

available, a conservative approach to handling should be adopted based on the known hazards

of structurally similar chlorinated and fluorinated phenols.

Hazard Assessment: Compounds of this class are often classified as harmful if swallowed,

toxic in contact with skin, and capable of causing skin and eye irritation or burns.[6][7][8][9]

Personal Protective Equipment (PPE): Always wear appropriate protective equipment,

including chemical-resistant gloves (e.g., nitrile), safety glasses with side shields or goggles,

and a lab coat.[6][10]

Handling Procedures: All handling should be performed inside a certified chemical fume

hood to avoid inhalation of vapors or dust.[8] Avoid direct contact with the substance.[7]

Ensure eyewash stations and safety showers are readily accessible.[6]

Storage: Store the compound in a tightly closed container in a cool (recommended 2-8°C),

dry, and well-ventilated area away from incompatible materials such as strong oxidizing

agents.[1]

Conclusion
2-Chloro-5-fluoro-3-methylphenol is a specialized chemical intermediate with significant

potential for application in the synthesis of novel bioactive compounds. Its unique substitution

pattern provides a valuable tool for medicinal chemists to fine-tune the steric and electronic

properties of lead compounds. The proposed synthetic route and analytical framework

described in this guide offer a solid foundation for its preparation and quality control. Adherence

to stringent safety protocols is essential when working with this and related halogenated

compounds. As the demand for sophisticated and highly functionalized molecules in drug

discovery continues to grow, the utility of such building blocks is set to increase.
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chemical-structure-and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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